![molecular formula C15H22N2O2 B1441682 Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate CAS No. 1141473-78-0](/img/structure/B1441682.png)
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate
Overview
Description
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate is a chemical compound with the molecular formula C15H22N2O2 and a molecular weight of 262.35 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a novel azo dye compound, Ethyl (E)-4- ( (5-hydroxy-3,4-bis (hydroxyl methyl)-6-methyl. pyridin-2-yl)diazenyl)benzoate (EAB), has been synthesized by the coupling reaction . Another example is the synthesis of 3-amino-4-methylpyridine, an intermediate of an anti-AIDS drug nevirapine .Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate consists of a benzoic acid moiety, an ethyl ester group, and a 2-methylpiperidin-1-yl group .Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate are not available, similar compounds such as ethyl p-aminobenzoate have been involved in esterification reactions .Scientific Research Applications
Hydrogen-bonded Supramolecular Structures
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate has been studied for its role in forming hydrogen-bonded supramolecular structures. One study demonstrated its ability to form chains and three-dimensional framework structures through various types of hydrogen bonds (Portilla et al., 2007).
Synthesis and Industrial Applications
The synthesis process of this compound and its variants has been optimized, highlighting its potential for large-scale industrial production. One research focused on using hydrazine hydrate reduction method to achieve high yields, indicating its practical viability in industrial settings (Fang Qiao-yun, 2012).
Antimicrobial Activity
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate derivatives have shown significant antimicrobial activity. Research has synthesized novel compounds based on this structure, testing them against various bacteria and fungi, thus suggesting potential for development in antimicrobial treatments (Shah, 2014).
Nonlinear Optical Properties
Studies have also explored the nonlinear optical properties of compounds derived from ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate. These properties are crucial in fields like photonics and optoelectronics, offering potential applications in optical limiting devices (Abdullmajed et al., 2021).
Antiplatelet Activity
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate derivatives have been investigated for their antiplatelet activity, with some showing potent inhibitory effects on platelet aggregation. This research paves the way for developing new antiplatelet drugs, which are crucial in treating cardiovascular diseases (Chen et al., 2008).
properties
IUPAC Name |
ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-3-19-15(18)12-7-8-14(13(16)10-12)17-9-5-4-6-11(17)2/h7-8,10-11H,3-6,9,16H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCYDOMABQRLBEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCCCC2C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-4-(2-methylpiperidin-1-yl)benzoate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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